4-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyrazole-1-carboxylic acid benzylamide

• IUPAC Name: N-benzyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole-1-carboxamide
• InChI: InChI=1S/C17H22BN3O3/c1-16(2)17(3,4)24-18(23-16)14-11-20-21(12-14)15(22)19-10-13-8-6-5-7-9-13/h5-9,11-12H,10H2,1-4H3,(H,19,22)
• InChI Key: OJLZKDZSDGFEIW-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CN(N=C2)C(=O)NCC3=CC=CC=C3
• Molecular Formula: C17H22BN3O3
• Molecular Weight: 327.2 g/mol

Description

This compound is a pyrazole-based boronic ester derivative, characterized by a benzylamide group at the 1-position and a 4,4,5,5-tetramethyl-1,3,2-dioxaborolane moiety at the 4-position of the pyrazole ring. It is primarily utilized as a boronic acid precursor in Suzuki-Miyaura cross-coupling reactions, a key methodology in pharmaceutical and materials science for constructing biaryl frameworks . The benzylamide group enhances steric bulk and may influence solubility and reactivity compared to simpler analogs.

Synthesis typically involves coupling pyrazole boronic esters with benzylamine derivatives under palladium catalysis, as exemplified in the preparation of related compounds in European Patent EP 2 402 347 A1 . The compound is commercially available with ≥95% purity (MFCD31583115) .

Biological Activity

The compound 4-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyrazole-1-carboxylic acid benzylamide is a boron-containing heterocyclic compound that has garnered interest in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its mechanism of action, therapeutic applications, and relevant case studies.

Chemical Structure and Properties

The chemical structure of the compound can be represented as follows:

• Molecular Formula : C14H20BNO3
• Molecular Weight : 255.13 g/mol
• CAS Number : [Not specified in the search results]

The presence of the boron atom in its structure is significant for its biological activity, particularly in drug design and development.

The biological activity of this compound is primarily attributed to its ability to interact with various biological targets. The dioxaborolane moiety is known to participate in biochemical reactions that involve nucleophilic attack and can influence signaling pathways within cells.

Key Mechanisms:

• Inhibition of Enzymes : The compound may act as an inhibitor for certain enzymes involved in metabolic pathways.
• Modulation of Signaling Pathways : It has been suggested that such compounds can modulate pathways related to cancer cell proliferation and apoptosis.

Anticancer Activity

Several studies have explored the anticancer properties of boron-containing compounds. For instance, compounds similar to 4-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyrazole derivatives have shown potential as inhibitors of c-Met kinase, which is implicated in various cancers.

Study	Compound	Activity	Reference
1	Pyrazole derivatives	Inhibition of c-Met kinase
2	Aminothiazoles	Modulation of γ-secretase
3	Boronates	Antitumor effects

Anti-inflammatory Effects

The compound may also exhibit anti-inflammatory properties by inhibiting pro-inflammatory cytokines. This suggests a potential role in treating inflammatory diseases.

Case Studies

• Case Study on c-Met Inhibition :
  • A study demonstrated that pyrazole derivatives can effectively inhibit c-Met kinase activity in vitro. This inhibition was associated with reduced cell proliferation in cancer cell lines.
  • Results indicated a dose-dependent response with IC50 values suggesting effective concentrations for therapeutic applications.
• Anti-inflammatory Activity :
  • Research involving animal models showed that administration of boron-containing compounds led to decreased levels of inflammatory markers such as TNF-alpha and IL-6.
  • These findings support the hypothesis that such compounds could be developed into anti-inflammatory agents.

Comparison with Similar Compounds

Structural Analogs in the Pyrazole Boronic Ester Family

Key structural analogs differ in the substituents at the pyrazole 1-position (amide/ester groups) and the boronic ester group. Below is a comparative analysis:

Table 1: Structural and Functional Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituent	Applications/Reactivity Notes	References
4-(4,4,5,5-Tetramethyl-dioxaborolan-2-yl)-pyrazole-1-carboxylic acid benzylamide	C₁₇H₂₂BN₃O₃	~327.2	Benzylamide	Suzuki coupling; steric hindrance may slow reaction kinetics
4-(4,4,5,5-Tetramethyl-dioxaborolan-2-yl)-pyrazole-1-carboxylic acid diethylamide	C₁₄H₂₄BN₃O₃	293.17	Diethylamide	Higher solubility in organic solvents; lower steric bulk
4-(4,4,5,5-Tetramethyl-dioxaborolan-2-yl)-pyrazole-1-carboxylic acid methyl ester	C₁₂H₁₉BN₂O₄	266.11	Methyl ester	Enhanced electrophilicity for nucleophilic substitutions
1,3-Dimethyl-4-(4,4,5,5-tetramethyl-dioxaborolan-2-yl)-1H-pyrazole	C₁₁H₁₉BN₂O₂	234.10	1,3-Dimethylpyrazole	Reduced steric hindrance; faster coupling rates
4-[4-(4,4,5,5-Tetramethyl-dioxaborolan-2-yl)-pyrazol-1-ylmethyl]-pyridine	C₁₅H₂₀BN₃O₂	285.16	Pyridine-methyl	Chelating ability with transition metals

Reactivity and Functional Group Impact

Benzylamide vs. Diethylamide derivatives (e.g., C₁₄H₂₄BN₃O₃) exhibit higher solubility in non-polar solvents due to the absence of an aromatic ring, favoring homogeneous reaction conditions .

Ester vs. Amide (Electrophilicity):

• Methyl ester derivatives (e.g., C₁₂H₁₉BN₂O₄) are more electrophilic at the carbonyl carbon, enabling nucleophilic substitutions (e.g., transesterification), whereas amides are less reactive due to resonance stabilization .

Heterocyclic Modifications (Pyridine vs. Benzylamide):

• Pyridine-containing analogs (e.g., C₁₅H₂₀BN₃O₂) can act as ligands in metal-catalyzed reactions, offering dual functionality as both coupling partners and catalysts .